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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diphenyl
terephthalate, a chemical compound used in various research and manufacturing applications.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment and
minimizing potential exposure risks.

Chemical and Physical Properties

Diphenyl terephthalate is a white, solid organic compound. A summary of its key physical and
chemical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b044596?utm_src=pdf-interest
https://www.benchchem.com/product/b044596?utm_src=pdf-body
https://www.benchchem.com/product/b044596?utm_src=pdf-body
https://www.benchchem.com/product/b044596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Chemical Formula

C20H1404

Molecular Weight 318.32 g/mol [1][2][3]

CAS Number 1539-04-4[1][2][3][4]

Appearance White solid[5]

Odor Odorless|[5]

Melting Point 196 - 198 °C (384.8 - 388.4 °F)[5]
Boiling Point No data available[5]

Solubility in Water

Insoluble[5]

Stability

Stable under recommended storage conditions;

moisture sensitive[5][6]

Toxicological Information

The toxicological properties of diphenyl terephthalate have not been fully investigated.[4][6]
Therefore, it should be handled with care, assuming it may have potential health effects.

» Acute Toxicity: No data available.[4]
o Skin Corrosion/Irritation: No data available.[4]
e Serious Eye Damage/Irritation: No data available.[4]

» Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic
reactions in certain sensitive individuals.[4]

o Germ Cell Mutagenicity: No data available.[4]
» Carcinogenicity: Not classified as a carcinogen by IARC.[4]

e Reproductive Toxicity: No data available.[4]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation upon
inhalation.[4]

o Specific Target Organ Toxicity (Repeated Exposure): No data available.[4]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

e Handling:

o

Avoid contact with skin and eyes.[4]

o

Avoid formation of dust and aerosols.[4]

o

Use in a well-ventilated area, preferably in a chemical fume hood.[4][7]

[¢]

Wear appropriate personal protective equipment (PPE).[4]

[¢]

Wash hands thoroughly after handling.[4]

o Storage:

o

Store in a cool, dry, and well-ventilated place.[4]

[¢]

Keep the container tightly closed.[4]

[e]

Protect from moisture as the substance is hygroscopic.[4]

o

Store away from incompatible materials such as strong oxidizing agents.[6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
handling procedure. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved safety goggles.[4][8]

Eye/Face ) )
A face shield may be necessary for tasks with a
higher splash potential.[8]
Impervious clothing, such as a lab coat.[4]
Ski Handle with chemical-resistant gloves (e.qg.,
in

nitrile rubber) that have been inspected prior to
use.[4][8][9]

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator may be used.[4] For
higher-level protection, use an OV/AG/P99 (US)
or ABEK-P2 (EU EN 143) respirator.[4]

Respiratory

Below is a diagram illustrating the decision-making process for selecting appropriate PPE when

handling diphenyl terephthalate.
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Diphenyl Terephthalate PPE Selection Workflow

Hazard Assessment

Start: Handling Diphenyl Terephthalate
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First Aid Measures

PPE Selection Workflow

In case of exposure, follow these first aid procedures and seek medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[4][7]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Consult a
physician.[4][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[4][7]

Fire and Explosion Hazard

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4][7]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and potentially
hydrogen chloride gas.[4]

Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4][6][7]

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[4]

Disposal Considerations

Dispose of diphenyl terephthalate and its contaminated packaging in accordance with local,
state, and federal regulations. It is recommended to burn in a chemical incinerator equipped
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with an afterburner and scrubber.[4] Offer surplus and non-recyclable solutions to a licensed
disposal company.[4]

Experimental Protocol: General Laboratory
Handling Workflow

The following diagram outlines a general workflow for handling diphenyl terephthalate in a
research laboratory setting. This protocol is a general guideline and should be adapted to the
specific experimental procedure.
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General Laboratory Workflow for Handling Diphenyl Terephthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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